N-(2-chlorophenyl)-2-{[3-(trifluoromethyl)phenyl]sulfinyl}acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[3-(trifluoromethyl)phenyl]sulfinylacetamide
• InChI: InChI=1S/C15H11ClF3NO2S/c16-12-6-1-2-7-13(12)20-14(21)9-23(22)11-5-3-4-10(8-11)15(17,18)19/h1-8H,9H2,(H,20,21)
• InChI Key: JTNFHHXNNYOWKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CS(=O)C2=CC=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C15H11ClF3NO2S
• Molecular Weight: 361.8 g/mol

Description

N-(2-chlorophenyl)-2-{[3-(trifluoromethyl)phenyl]sulfinyl}acetamide, commonly known as sulfinpyrazone, is a chemical compound that belongs to the class of sulfinylbenzoic acid derivatives. Sulfinpyrazone has been extensively studied for its anti-inflammatory, anti-platelet, and uricosuric properties.

Scientific Research Applications

Vibrational Spectroscopic Analysis and Computational Chemistry

Studies have characterized related molecules using vibrational spectroscopy, such as Raman and Fourier transform infrared spectroscopy, complemented by ab initio and density functional theory (DFT) calculations. These methods provide detailed insights into the molecular structure, including geometric equilibrium, hydrogen bonding, and vibrational wavenumbers, facilitating understanding of stereo-electronic interactions that lead to molecular stability (Jenepha Mary, Pradhan, & James, 2022).

Crystal Structure Elucidation

Research into crystal structures of similar compounds using X-ray powder diffraction and Hirshfeld surface analysis has elucidated the roles of intermolecular contacts, such as hydrogen bonds and weak C-H···Cl/Br interactions. These studies contribute to the design of molecules with tailored three-dimensional architectures for specific applications (Hazra et al., 2014).

Pharmacological Potential

Several related compounds have been synthesized and evaluated for their antibacterial activity, highlighting the importance of specific structural features for biological activity. QSAR studies of these molecules have been carried out, demonstrating how substituents' characteristics can influence the compounds' hydrophobicity or steric bulk, potentially affecting their pharmacological properties (Desai et al., 2008).

Binding Affinity and Selectivity

Investigations into compounds with structures similar to modafinil have explored their binding affinity and selectivity across monoamine transporters. Such studies inform the development of novel therapeutic agents with potential applications in treating psychostimulant abuse, demonstrating the utility of structural modifications to achieve desired biological activities (Okunola-Bakare et al., 2014).